Cas no 1388026-74-1 (8-bromo-2,4-dichloro-6-methoxyquinazoline)

• Product Name: 8-bromo-2,4-dichloro-6-methoxyquinazoline
• CAS No: 1388026-74-1
• MF: C₉H₅BrCl₂N₂O
• MW: 307.958799123764
• MDL: MFCD22561889
• CID: 4596188
• PubChem ID: 119031484
• Update Time: 2025-06-08

8-bromo-2,4-dichloro-6-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2,4-dichloro-6-methoxyquinazoline
• Quinazoline, 8-bromo-2,4-dichloro-6-methoxy-
• 1388026-74-1
• Z1551963351
• AKOS033921408
• SCHEMBL17884004
• AS-43784
• EN300-214509
• MFCD22561889

• MDL： MFCD22561889
• Inchi： 1S/C9H5BrCl2N2O/c1-15-4-2-5-7(6(10)3-4)13-9(12)14-8(5)11/h2-3H,1H3
• InChI Key： XYHQMBHEJRULAY-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C=C2Br)=C(Cl)N=C1Cl

Computed Properties

• Exact Mass: 305.89623g/mol
• Monoisotopic Mass: 305.89623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35Ų

Additional information on 8-bromo-2,4-dichloro-6-methoxyquinazoline

Professional Introduction to Compound with CAS No. 1388026-74-1 and Product Name: 8-bromo-2,4-dichloro-6-methoxyquinazoline

The compound with the CAS number 1388026-74-1 and the product name 8-bromo-2,4-dichloro-6-methoxyquinazoline represents a significant advancement in the field of pharmaceutical chemistry. This quinazoline derivative has garnered considerable attention due to its unique structural properties and promising biological activities. Quinazoline scaffolds are well-documented for their role in medicinal chemistry, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. The specific modifications in the 8-bromo-2,4-dichloro-6-methoxyquinazoline molecule, including the bromo and chloro substituents, contribute to its distinct chemical profile and enhance its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in quinazoline derivatives due to their ability to interact with various biological targets. The presence of electron-withdrawing groups such as chlorine atoms at the 2 and 4 positions increases the electrophilicity of the quinazoline core, making it more susceptible to nucleophilic attack by biological molecules. This property is particularly useful in designing inhibitors of kinases and other enzymes involved in signal transduction pathways. The methoxy group at the 6 position introduces a slight electron-donating effect, which can modulate the reactivity and binding affinity of the molecule.

One of the most compelling aspects of 8-bromo-2,4-dichloro-6-methoxyquinazoline is its potential application in oncology research. Quinazoline-based compounds have shown efficacy against a variety of cancers by inhibiting key enzymes that drive tumor growth and proliferation. For instance, studies have demonstrated that certain quinazolines can block the activity of tyrosine kinases, which are overexpressed in many solid tumors. The bromine atom in 8-bromo-2,4-dichloro-6-methoxyquinazoline serves as a handle for further chemical modification, allowing researchers to explore derivatives with enhanced selectivity and potency.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of quinazoline derivatives. Molecular docking simulations and virtual screening have been employed to identify promising candidates for experimental validation. The structural features of 8-bromo-2,4-dichloro-6-methoxyquinazoline, such as its aromaticity and planarity, make it an ideal candidate for these computational studies. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and optimize lead compounds more efficiently.

The synthesis of 8-bromo-2,4-dichloro-6-methoxyquinazoline involves multi-step organic reactions that highlight the versatility of quinazoline chemistry. The bromination and chlorination steps are critical for introducing the necessary substituents that enhance biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of synthesis but also allow for greater control over regioselectivity, ensuring that the desired product is obtained with minimal byproducts.

In addition to its pharmaceutical applications, 8-bromo-2,4-dichloro-6-methoxyquinazoline has shown promise in agricultural research. Certain derivatives of quinazolines exhibit herbicidal properties by inhibiting key enzymes involved in plant growth regulation. This makes them potential candidates for developing novel crop protection agents that are effective against resistant weed species. The structural diversity of quinazolines allows for fine-tuning their activity against specific targets, making them valuable tools in sustainable agriculture.

The development of novel therapeutic agents often requires an understanding of their metabolic stability and pharmacokinetic properties. Studies on 8-bromo-2,4-dichloro-6-methoxyquinazoline have revealed that it exhibits moderate stability in vitro under various conditions. This suggests that it may have a reasonable half-life in vivo, which is crucial for achieving therapeutic efficacy. Further research is needed to investigate its degradation pathways and interactions with cytochrome P450 enzymes to better predict its behavior in biological systems.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing quinazoline-based drug discovery. Preclinical studies on 8-bromo-2,4-dichloro-6-methoxyquinazoline have provided valuable insights into its potential therapeutic applications. These studies often involve cell-based assays to evaluate cytotoxicity and kinase inhibition assays to assess target engagement. The results from these experiments guide subsequent optimization efforts aimed at improving potency and selectivity.

The future prospects for 8-bromo-2,4-dichloro-6-methoxyquinazoline are exciting given its multifaceted potential. Ongoing research is exploring new synthetic routes that could improve yield and reduce environmental impact. Additionally, innovative delivery systems are being developed to enhance bioavailability and targeted action. As our understanding of disease mechanisms continues to evolve, compounds like 8-bromo-2,4-dichloro-6-methoxyquinazoline will play an increasingly important role in addressing unmet medical needs.